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Compound of Interest

Compound Name: Glaucoside C

Cat. No.: B12089449

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glaucoside C is a cardiac glycoside, a class of naturally derived compounds that have been
historically used in the treatment of cardiac conditions.[1][2][3] Recent research has unveiled
their potent anticancer and antiviral properties, making them promising candidates for drug
repurposing and development.[4][5] The primary mechanism of action for cardiac glycosides is
the inhibition of the Na+/K+-ATPase pump, a transmembrane protein essential for maintaining
cellular ion gradients. This inhibition triggers a cascade of downstream signaling events,
leading to cell cycle arrest, apoptosis, and the modulation of key cellular pathways such as
PISK/Akt/mTOR, MAPK, and Wnt/(3-catenin.

These application notes provide a comprehensive set of protocols to evaluate the in vitro
efficacy of Glaucoside C, focusing on its cytotoxic and apoptotic effects on cancer cells, and to
elucidate its mechanism of action.

Experimental Workflow

The following workflow is recommended for a comprehensive in vitro evaluation of Glaucoside
C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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